Cas no 128631-94-7 (Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-)

Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]- structure
128631-94-7 structure
Product Name:Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-
CAS No:128631-94-7
MF:C20H26O3
MW:314.418646335602
CID:163064
PubChem ID:182924
Update Time:2025-04-19

Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-
    • 1-butan-2-yloxy-4-[(4-propan-2-yloxyphenyl)methoxy]benzene
    • DTXSID00926175
    • 128631-94-7
    • 1-Butan-2-yloxy-4-((4-propan-2-yloxyphenyl)methoxy)benzene
    • 1-[(Butan-2-yl)oxy]-4-({4-[(propan-2-yl)oxy]phenyl}methoxy)benzene
    • Inchi: 1S/C20H26O3/c1-5-16(4)23-20-12-10-18(11-13-20)21-14-17-6-8-19(9-7-17)22-15(2)3/h6-13,15-16H,5,14H2,1-4H3
    • InChI Key: ISRGUGUMABFBDS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCC1C=CC(=CC=1)OC(C)C)C(C)CC

Computed Properties

  • Exact Mass: 314.18828
  • Monoisotopic Mass: 314.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.029
  • Boiling Point: 429.7°Cat760mmHg
  • Flash Point: 146.5°C
  • Refractive Index: 1.526
  • PSA: 27.69
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.